Cas no 428463-85-8 (Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate)

• Product Name: Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate
• CAS No: 428463-85-8
• MF: C₁₃H₁₅BrO₅
• MW: 331.159203767776
• MDL: MFCD02256605
• CID: 3057957
• PubChem ID: 819969
• Update Time: 2025-10-28

Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate
• ALBB-034947
• AKOS000295629
• ethyl (2-bromo-6-ethoxy-4-formylphenoxy)acetate
• AB00108163-01
• AN-655/15531046
• 428463-85-8
• BBL037978
• SR-01000234984
• Acetic acid, (2-bromo-6-ethoxy-4-formylphenoxy)-, ethyl ester
• SR-01000234984-1
• Z57182631
• CS-0118682
• EN300-227995
• DSA46385
• STK101159

• MDL： MFCD02256605
• Inchi： 1S/C13H15BrO5/c1-3-17-11-6-9(7-15)5-10(14)13(11)19-8-12(16)18-4-2/h5-7H,3-4,8H2,1-2H3
• InChI Key： YZGGSTPZPGACLT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OCC(=O)OCC)OCC

Computed Properties

• Exact Mass: 330.01029Da
• Monoisotopic Mass: 330.01029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate

Comprehensive Overview of Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate (CAS No. 428463-85-8)

Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate, with the CAS number 428463-85-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound features a unique molecular structure, combining a bromo-substituted phenoxy moiety with an ethoxy and formyl functional group, making it a versatile building block for various applications. Researchers and industry professionals are increasingly interested in its potential due to its role in synthesizing complex molecules.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. Its phenoxyacetate backbone is particularly notable for its ability to participate in coupling reactions, which are critical in modern organic synthesis. Given the rising demand for high-purity intermediates in drug development, Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate has become a subject of interest for laboratories and manufacturers aiming to optimize synthetic pathways.

In recent years, the compound has been linked to advancements in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such intermediates, reducing waste and energy consumption. This aligns with the broader industry trend toward green solvents and catalytic processes, which are frequently searched topics in scientific databases and AI-driven research platforms.

Another area of interest is the compound's potential application in agrochemicals and material science. Its bromo and formyl groups make it a candidate for designing novel pesticides or polymers, addressing current challenges in crop protection and biodegradable materials. These applications are particularly relevant given the global focus on food security and sustainable packaging, which are hot topics in both academic and industrial circles.

From a technical perspective, the synthesis and handling of Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate require precise conditions to ensure yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound, reflecting the importance of quality control in chemical manufacturing. These methods are frequently queried by professionals seeking to validate their processes, underscoring the compound's relevance in analytical chemistry.

In conclusion, Ethyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate (CAS No. 428463-85-8) represents a valuable chemical entity with diverse applications. Its role in pharmaceuticals, agrochemicals, and material science highlights its importance in contemporary research. As the scientific community continues to explore sustainable and efficient synthetic routes, this compound is poised to remain a key player in the evolution of fine chemicals and intermediate synthesis.